Cas no 5465-69-0 (Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-)

• Product Name: Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-
• CAS No: 5465-69-0
• MF: C₁₃H₁₀N₂O₄S
• MW: 290.294501781464
• CID: 379024
• PubChem ID: 230689
• Update Time: 2025-04-19

Benzene,5-methyl-1,3-dinitro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,5-methyl-1,3-dinitro-2-(phenylthio)-
• 5-methyl-1,3-dinitro-2-phenylsulfanylbenzene
• 5-methyl-1,3-dinitro-2-phenylsulfanyl-benzene
• (4-methyl-2,6-dinitro-phenyl)-phenyl sulfide
• (4-Methyl-2,6-dinitro-phenyl)-phenyl-sulfid
• 4-methyl-2,6-dinitrophenyl phenyl sulfide
• AC1L5K2K
• AC1Q20K6
• AG-J-35491
• AR-1G3343
• CTK5A2114
• NSC25829
• 5-Methyl-1,3-dinitro-2-(phenylsulfanyl)benzene
• NSC-25829
• 5465-69-0
• DTXSID60282421

• Inchi： 1S/C13H10N2O4S/c1-9-7-11(14(16)17)13(12(8-9)15(18)19)20-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： BBBZZEQWIYJQIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(=CC(C)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.0362
• Monoisotopic Mass: 290.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 397.3°Cat760mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.67
• PSA: 86.28
• LogP: 5.00900